Cas no 1171960-93-2 (2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide)

• Product Name: 2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide
• CAS No: 1171960-93-2
• MF: C₂₀H₂₁NO₇
• MW: 387.383246183395
• CID: 6397349
• PubChem ID: 30350547
• Update Time: 2025-10-30

2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide
• 2-(4-acetyl-2-methoxyphenoxy)-N-[2-(1,3-benzodioxol-5-yloxy)ethyl]acetamide
• 2-(4-acetyl-2-methoxyphenoxy)-N-(2-(benzo[d][1,3]dioxol-5-yloxy)ethyl)acetamide
• AKOS024512097
• VU0646138-1
• 1171960-93-2
• 2-(4-acetyl-2-methoxyphenoxy)-N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]acetamide
• F5526-0668

• Inchi： 1S/C20H21NO7/c1-13(22)14-3-5-16(18(9-14)24-2)26-11-20(23)21-7-8-25-15-4-6-17-19(10-15)28-12-27-17/h3-6,9-10H,7-8,11-12H2,1-2H3,(H,21,23)
• InChI Key： XLDOTVCSDWJKHZ-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=C2OCOC2=C1)(=O)COC1=CC=C(C(C)=O)C=C1OC

Computed Properties

• Exact Mass: 387.13180201g/mol
• Monoisotopic Mass: 387.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide

2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide (CAS No. 1171960-93-2): An Overview

2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide (CAS No. 1171960-93-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide is composed of a central acetamide moiety linked to a substituted phenoxy group and a benzodioxole ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The acetamide group is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to target proteins. The methoxy and acetyl substituents on the phenyl ring contribute to the molecule's lipophilicity and electronic properties, while the benzodioxole ring provides additional structural rigidity and aromatic character.

The synthesis of 2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. One common approach is to start with the corresponding phenol derivative and react it with an appropriate acyl chloride or anhydride to form the acetyl group. Subsequent reactions involve the introduction of the methoxy group and the coupling with a benzodioxole-containing amine. Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of these processes, making it more feasible to produce this compound for both research and potential therapeutic applications.

In terms of biological activity, 2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide has shown promising results in various preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been shown to reduce inflammation in animal models of inflammatory diseases, suggesting its potential for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide has also been investigated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings have led to interest in exploring its potential for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that administration of this compound can improve cognitive function and reduce neuronal loss in animal models of these diseases.

The pharmacokinetic properties of 2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide are also an important area of study. Initial investigations have revealed that this compound exhibits good oral bioavailability and a favorable distribution profile in vivo. However, further research is needed to optimize its pharmacokinetic parameters for clinical use. Ongoing studies are focusing on improving its metabolic stability and reducing potential side effects.

In conclusion, 2-(4-acetyl-2-methoxyphenoxy)-N-2-(2H-1,3-benzodioxol-5-yloxy)ethylacetamide (CAS No. 1171960-93-2) is a promising compound with diverse biological activities that warrant further investigation. Its potential as an anti-inflammatory agent and neuroprotective drug makes it an attractive candidate for drug development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge, paving the way for innovative treatments in various medical fields.